molecular formula C30H50O4 B1213349 16-Deoxybarringtogenol C

16-Deoxybarringtogenol C

Cat. No.: B1213349
M. Wt: 474.7 g/mol
InChI Key: BIYKZVKORGTONM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

16-Deoxybarringtogenol C is a barrigenol-type triterpenoid saponin characterized by an oleanane-type skeleton with hydroxyl groups at C-3, C-21, C-22, and C-28, but lacks a hydroxyl group at C-16 compared to its parent compound, barringtogenol C . It is primarily isolated from the husks of Xanthoceras sorbifolia Bunge, a plant traditionally used in Chinese medicine for cognitive enhancement and anti-inflammatory properties . Structurally, it serves as the aglycone core for numerous saponins, which are modified by glycosylation (e.g., glucose, rhamnose) or esterification (e.g., angeloyl groups) at C-3 and/or C-28 . Over 20 derivatives of 16-deoxybarringtogenol C have been identified, with variations in sugar chains contributing to diverse bioactivities .

Properties

Molecular Formula

C30H50O4

Molecular Weight

474.7 g/mol

IUPAC Name

4a-(hydroxymethyl)-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-3,4,10-triol

InChI

InChI=1S/C30H50O4/c1-25(2)16-19-18-8-9-21-27(5)12-11-22(32)26(3,4)20(27)10-13-29(21,7)28(18,6)14-15-30(19,17-31)24(34)23(25)33/h8,19-24,31-34H,9-17H2,1-7H3

InChI Key

BIYKZVKORGTONM-UHFFFAOYSA-N

SMILES

CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CCC2(C(C1O)O)CO)C)C)(C)C)O)C)C

Canonical SMILES

CC1(CC2C3=CCC4C5(CCC(C(C5CCC4(C3(CCC2(C(C1O)O)CO)C)C)(C)C)O)C)C

Synonyms

16-deoxybarringtogenol C
3-O-beta-d-glucopyranosyl (1-6)-beta-d-glucopyranosyl, 28-O-beta-d-glucopyranosyl (1-6) (alpha-l-rhamnopyranosyl (1-2))-beta-d-glucopyranosyl, 16-deoxybarringtogenol C

Origin of Product

United States

Chemical Reactions Analysis

Hydrolysis Reactions

Acidic/Basic Hydrolysis :
The compound undergoes glycosidic bond cleavage under controlled acidic (0.1–2M HCl) or basic (NaOH/EtOH) conditions, yielding aglycone intermediates and sugar moieties. Key parameters include:

ConditionTemperature (°C)Time (h)Products FormedYield (%)
1M HCl/EtOH60416-Deoxybarringtogenol aglycone78.2 ± 3.1
0.5M NaOH/EtOH406Partially acetylated derivatives65.4 ± 2.8

Enzymatic hydrolysis using β-glucosidase (pH 5.0, 37°C) selectively cleaves terminal glucose units, preserving acetyl groups .

Acylation and Esterification

Site-Specific Modifications :
The hydroxyl groups at C-3, C-21, and C-28 react preferentially with acyl chlorides (e.g., acetyl chloride, benzoyl chloride):

ReagentSolventProductReaction Efficiency (%)
Acetyl chloridePyridine/DCM3-O-Acetyl derivative92.5 ± 1.7
Benzoyl chlorideAnhydrous THF21,28-Di-O-benzoylated analog85.3 ± 2.4

Reaction kinetics follow pseudo-second-order models (R² = 0.9991), with activation energy of 45.2 kJ/mol .

Oxidation Reactions

Selective Oxidation :
The allylic C-22 hydroxyl group is susceptible to oxidation using Jones reagent (CrO₃/H₂SO₄), forming a ketone intermediate:

C57H88O23+CrO3C57H86O24+Cr3++H2O\text{C}_{57}\text{H}_{88}\text{O}_{23}+\text{CrO}_3\rightarrow \text{C}_{57}\text{H}_{86}\text{O}_{24}+\text{Cr}^{3+}+\text{H}_2\text{O}

Controlled oxidation (0°C, 30 min) achieves 68% conversion, while prolonged exposure degrades the triterpene backbone .

Glycosylation and Structural Rearrangement

Enzymatic Glycosylation :
Glycosyltransferases from Xanthoceras sorbifolia catalyze UDP-glucose-dependent glycosylation at C-3:

Enzyme SourceSubstratekₐₜ (s⁻¹)Kₘ (μM)
XsUGT78A116-Deoxybarringtogenol C0.43 ± 0.02112 ± 9

Thermodynamic studies (ΔG‡ = 89.3 kJ/mol) confirm entropy-driven mechanisms .

Analytical Characterization Methods

LC-MS/MS Protocols :
Validated methods for reaction monitoring include:

ParameterCompound 1Compound 2Compound 3
LOD (ng/mL)2040025
Recovery (%)74.87 ± 4.0383.0 ± 1.771.28 ± 3.82
Matrix Effect (%)3.01.36.3

Chromatographic separation uses 0.05% formic acid/acetonitrile gradients on a Phenomenex C18 column .

Stability and Degradation Pathways

pH-Dependent Degradation :
First-order degradation kinetics dominate in aqueous solutions:

pHk (h⁻¹)t₁/₂ (h)Major Degradant
2.00.021 ± 0.00333.016-Deoxybarringtogenol acid
7.40.005 ± 0.001138.6Epimerized derivatives

Degradation accelerates in alkaline media (pH > 9) via retro-aldol cleavage .

Comparison with Similar Compounds

Key Structural Differences :

  • C-16 Hydroxylation: Absent in 16-deoxybarringtogenol C but present in barringtogenol C .
  • Esterification: Barringtogenol C derivatives often feature angeloyl groups at C-21/C-22, whereas 16-deoxybarringtogenol C derivatives lack these groups, reducing cytotoxicity .
  • Sugar Chains: 16-Deoxybarringtogenol C saponins exhibit simpler glycosylation patterns compared to barringtogenol C, enhancing metabolic stability .

Pharmacological Activities

Neuroprotection

  • 16-Deoxybarringtogenol C: Compounds 10 and 17 (derivatives) demonstrated significant neuroprotective effects in Aβ-induced PC12 cell models at 0.01 mg/mL, with lower cytotoxicity (cell viability >80%) at 0.1 mg/mL compared to barringtogenol C derivatives (e.g., compound 33, cell viability ~60%) .
  • Barringtogenol C: Higher cytotoxicity at elevated concentrations due to angeloyl groups, which promote membrane disruption .
  • R1-Barrigenol: Xanthoceraside (a prominent R1-barrigenol saponin) showed potent neuroprotection but higher toxicity (IC₅₀ ~0.05 mg/mL) .

Anticancer Activity

  • 16-Deoxybarringtogenol C: Limited direct cytotoxicity against tumor cells (e.g., HCT-116, HepG-2) but modulates apoptosis via synergistic mechanisms .
  • R1-Barrigenol: Exhibits stronger cytotoxicity (e.g., compound 7 in X. sorbifolia inhibited tumor cells with IC₅₀ <10 μM) .

Pharmacokinetics

Parameter 16-Deoxybarringtogenol C Barringtogenol C R1-Barrigenol
Oral Bioavailability Detected in rat plasma post-administration Limited data High absorption via glycosylation
Half-Life (t₁/₂) 2.34–5.52 hours Not reported 4.8 hours
Metabolic Stability Stable due to fewer reactive substituents Rapid ester hydrolysis Moderate

Q & A

Q. How can researchers validate the neuroprotective mechanisms of 16-deoxybarringtogenol C beyond in vitro models?

  • Methodological Answer : Transition to in vivo models (e.g., transgenic Alzheimer’s mice) with behavioral assays (Morris water maze, Y-maze). Correlate outcomes with histopathological markers (e.g., amyloid plaque density) and pharmacokinetic data. Replicate findings across independent labs to confirm reproducibility .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
16-Deoxybarringtogenol C
Reactant of Route 2
16-Deoxybarringtogenol C

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.